Cas no 37606-80-7 (3,5-Pyrazolidinedione,4-(3-methyl-3-buten-1-yl)-1,2-diphenyl-)

• Product Name: 3,5-Pyrazolidinedione,4-(3-methyl-3-buten-1-yl)-1,2-diphenyl-
• CAS No: 37606-80-7
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 318392
• PubChem ID: 301965
• Update Time: 2025-04-19

3,5-Pyrazolidinedione,4-(3-methyl-3-buten-1-yl)-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-(3-methyl-3-buten-1-yl)-1,2-diphenyl-
• 4-(3-methylbut-3-enyl)-1,2-diphenylpyrazolidine-3,5-dione
• 4-(3-methylbut-3-en-1-yl)-1,2-diphenylpyrazolidine-3,5-dione
• 4-(3-methyl-but-3-enyl)-1,2-diphenyl-pyrazolidine-3,5-dione
• AC1L6ZK3
• NSC181964
• 37606-80-7
• NSC-181964
• DTXSID50306903

• Inchi： 1S/C20H20N2O2/c1-15(2)13-14-18-19(23)21(16-9-5-3-6-10-16)22(20(18)24)17-11-7-4-8-12-17/h3-12,18H,1,13-14H2,2H3
• InChI Key： SKIVMMFBJMFUPM-UHFFFAOYSA-N
• SMILES： O=C1C(C(N(C2C=CC=CC=2)N1C1C=CC=CC=1)=O)CCC(=C)C

Computed Properties

• Exact Mass: 320.1526
• Monoisotopic Mass: 320.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 435.1°C at 760 mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.592
• PSA: 40.62
• LogP: 4.08390